Cas no 1410974-52-5 (3-bromo-6-methyl-1H-pyrrolo[2,3-c]pyridin-7-one)

• Product Name: 3-bromo-6-methyl-1H-pyrrolo[2,3-c]pyridin-7-one
• CAS No: 1410974-52-5
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 6802079
• PubChem ID: 86723088
• Update Time: 2025-05-23

3-bromo-6-methyl-1H-pyrrolo[2,3-c]pyridin-7-one Chemical and Physical Properties

Names and Identifiers

• F93520
• 1410974-52-5
• CKRNDTRUEREGTM-UHFFFAOYSA-N
• 3-Bromo-6-methyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one
• SCHEMBL15520137
• 3-bromo-6-methyl-1H-pyrrolo[2,3-c]pyridin-7-one

• Inchi： 1S/C8H7BrN2O/c1-11-3-2-5-6(9)4-10-7(5)8(11)12/h2-4,10H,1H3
• InChI Key： CKRNDTRUEREGTM-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C(N(C)C=CC=21)=O

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.1Ų

Additional information on 3-bromo-6-methyl-1H-pyrrolo[2,3-c]pyridin-7-one

Compound CAS No.1410974-52-5: 3-Bromo-6-Methyl-1H-Pyrrolo[2,3-C]Pyridin-7-One

3-Bromo-6-methyl-1H-pyrrolo[2,3-c]pyridin-7-one is a highly specialized organic compound with the CAS registry number 1410974-52-5. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic structures combining a pyrrole and a pyridine ring. The presence of a bromine atom at the 3-position and a methyl group at the 6-position introduces unique electronic and steric properties, making it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of 3-bromo-6-methyl-1H-pyrrolo[2,3-c]pyridin-7-one typically involves multi-step organic reactions, including cyclization and substitution processes. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic frameworks with high yields and purity. The compound's structure has been extensively studied using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry, providing detailed insights into its conformational preferences and molecular interactions.

In terms of applications, 3-bromo-6-methyl-1H-pyrrolo[2,3-c]pyridin-7-one has shown promise in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has led to its exploration as a potential lead compound for various therapeutic targets. For instance, recent studies have highlighted its potential as an inhibitor of kinase enzymes, which are critical in cellular signaling pathways associated with cancer and inflammatory diseases.

The compound's pharmacokinetic properties have also been evaluated in preclinical models, demonstrating favorable absorption and bioavailability profiles. These findings underscore its potential as a candidate for further drug development studies. Additionally, the compound's unique electronic properties make it an interesting candidate for applications in materials science, particularly in the development of advanced materials for optoelectronic devices.

Recent research has also focused on the modification of 3-bromo-6-methyl-1H-pyrrolo[2,3-c]pyridin-7-one's structure to enhance its biological activity and selectivity. For example, substituent effects on the pyrrole and pyridine rings have been systematically investigated to optimize binding affinities for specific protein targets. These studies have provided valuable insights into the structure-activity relationships (SAR) governing the compound's biological behavior.

In conclusion, 3-bromo-6-methyl-1H-pyrrolo[2,3-c]pyridin-7-one (CAS No.1410974-52) is a versatile compound with significant potential in both pharmaceutical and materials science domains. Its unique chemical structure and promising biological properties make it an attractive target for further research and development efforts.